Cas no 55185-77-8 (5-PHENYL-6H-1,3,4-THIADIAZIN-2-AMINE)

• Product Name: 5-PHENYL-6H-1,3,4-THIADIAZIN-2-AMINE
• CAS No: 55185-77-8
• MF: C₉H₉N₃S
• MW: 191.252859830856
• CID: 943476
• PubChem ID: 667837
• Update Time: 2025-05-19

5-PHENYL-6H-1,3,4-THIADIAZIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 5-PHENYL-6H-1,3,4-THIADIAZIN-2-AMINE
• CBDivE_011635
• HMS1578F15
• F13861
• DTXSID60974450
• CBDivE_014283
• SCHEMBL20378953
• SCQDMIFRQDAQPV-UHFFFAOYSA-N
• 6H-[1,3,4]Thiadiazine, 2-amino-5-phenyl-
• 5-phenyl-3,6-dihydro-1,3,4-thiadiazin-2-imine
• 58954-39-5
• STK847473
• MFCD00524799
• AKOS005627671
• 5-PHENYL-6H-[1,3,4]THIADIAZIN-2-YLAMINE
• AKOS000266326
• 55185-77-8
• DB-317797
• EN300-11324
• LS-02403
• SR-01000420196
• 5-phenyl-3,6-dihydro-2H-1,3,4-thiadiazin-2-imine
• STK124721
• F0300-0180
• SR-01000420196-1
• ALBB-006737

• MDL： MFCD00524799
• Inchi： 1S/C9H9N3S/c10-9-12-11-8(6-13-9)7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,12)
• InChI Key： SCQDMIFRQDAQPV-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C(C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 191.051718
• Monoisotopic Mass: 191.051718
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• XLogP3: 1.7

Additional information on 5-PHENYL-6H-1,3,4-THIADIAZIN-2-AMINE

Introduction to 5-PHENYL-6H-1,3,4-THIADIAZIN-2-AMINE (CAS No. 55185-77-8)

5-PHENYL-6H-1,3,4-THIADIAZIN-2-AMINE, with the CAS number 55185-77-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of thiadiazines, which are characterized by a six-membered ring containing sulfur and nitrogen atoms. The presence of a phenyl group in the structure further enhances its chemical versatility and biological activity.

The chemical formula of 5-PHENYL-6H-1,3,4-THIADIAZIN-2-AMINE is C₉H₉N₃S. It is a white to off-white crystalline solid with a molecular weight of 187.26 g/mol. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility properties make it suitable for various experimental conditions and formulations.

In the realm of pharmaceutical research, 5-PHENYL-6H-1,3,4-THIADIAZIN-2-AMINE has been explored for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 5-PHENYL-6H-1,3,4-THIADIAZIN-2-AMINE has also shown potential as an anti-cancer agent. Research conducted at the National Cancer Institute revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that 5-PHENYL-6H-1,3,4-THIADIAZIN-2-AMINE could be a valuable lead compound for the development of novel cancer therapeutics.

In addition to its biological activities, the physical and chemical properties of 5-PHENYL-6H-1,3,4-THIADIAZIN-2-AMINE make it an interesting subject for materials science research. Its thermal stability and ability to form stable complexes with metal ions have led to investigations into its use in the development of new materials with enhanced mechanical and optical properties. For example, a study published in Advanced Materials in 2020 reported the synthesis of metal-thiadiazine coordination polymers that exhibit high thermal stability and excellent mechanical strength.

The synthesis of 5-PHENYL-6H-1,3,4-THIADIAZIN-2-AMINE typically involves multi-step reactions starting from readily available starting materials such as phenylacetonitrile and thiourea. The key steps include cyclization reactions to form the thiadiazine ring followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound on a larger scale.

In conclusion, 5-PHENYL-6H-1,3,4-THIADIAZIN-2-AMINE (CAS No. 55185-77-8) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing various scientific fields.